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Compound of Interest

Compound Name:
2-Chloropyridine-4-carbonyl

chloride

Cat. No.: B1334659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information, handling

procedures, and emergency protocols for 2-Chloropyridine-4-carbonyl chloride (CAS No.

65287-34-5). The information is compiled from various safety data sheets and is intended for

use by trained professionals in a laboratory or drug development setting.

Chemical Identification and Physical Properties
2-Chloropyridine-4-carbonyl chloride, also known as 2-Chloroisonicotinoyl chloride, is a

reactive organic compound used as an intermediate in the synthesis of pharmaceuticals and

agrochemicals.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C6H3Cl2NO [3][4]

Molecular Weight 176.00 g/mol [3][4]

Appearance Colorless to yellow liquid [2]

Boiling Point 144-148 °C at 10 mmHg [3]

Density 1.418 g/mL at 25 °C [3]

Refractive Index n20/D 1.566 [3]

Flash Point > 110 °C (> 230 °F) [3]

Reactivity
Reacts violently with water.

Moisture sensitive.
[5]

Hazard Identification and Classification
This compound is classified as highly hazardous. It is corrosive and toxic if swallowed. It reacts

violently with water, releasing toxic gas.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

--- ---
EUH014: Reacts violently with

water

--- ---
EUH029: Contact with water

liberates toxic gas

Source:[3][5]

Signal Word:Danger[3][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/aldrich/707309
https://www.scbt.com/p/2-chloropyridine-4-carbonyl-chloride-65287-34-5
https://www.sigmaaldrich.com/KR/ko/product/aldrich/707309
https://www.scbt.com/p/2-chloropyridine-4-carbonyl-chloride-65287-34-5
https://buildingblock.bocsci.com/product/2-chloropyridine-4-carbonyl-chloride-cas-65287-34-5-324414.html
https://www.sigmaaldrich.com/KR/ko/product/aldrich/707309
https://www.sigmaaldrich.com/KR/ko/product/aldrich/707309
https://www.sigmaaldrich.com/KR/ko/product/aldrich/707309
https://www.sigmaaldrich.com/KR/ko/product/aldrich/707309
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/2-chloropyridine_508.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/707309
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/2-chloropyridine_508.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/707309
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/2-chloropyridine_508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Information
Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) values for 2-Chloropyridine-4-carbonyl chloride (CAS 65287-34-5), are

not readily available in the reviewed public safety literature. The classification of "Acute Toxicity,

Oral, Category 3" indicates a high degree of oral toxicity.[3] The primary toxic effects are

related to its corrosive nature.[6]

Experimental Protocol: Safe Handling of a Water-
Reactive Acid Chloride
As specific experimental protocols for this compound are not available, this section provides a

general procedure for safely handling water-reactive acid chlorides in a laboratory setting. This

protocol should be adapted to specific experimental conditions and performed by trained

personnel.

Caption: Workflow for the safe handling of 2-Chloropyridine-4-carbonyl chloride.

Emergency Procedures
First Aid Measures
Immediate medical attention is required in case of exposure.
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Skin Contact Eye Contact Ingestion Inhalation

Exposure Occurs

Immediately remove all
contaminated clothing.

Rinse cautiously with water
for several minutes. Rinse mouth with water. Move person to fresh air.

Flush skin with plenty of water
for at least 15 minutes.

Seek immediate medical attention.

Remove contact lenses, if present
and easy to do. Continue rinsing.

Seek immediate medical attention.

Do NOT induce vomiting.

Seek immediate medical attention.

If not breathing, give
artificial respiration.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 2-Chloropyridine-4-carbonyl chloride.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam. Do NOT use water.

Specific Hazards: The substance reacts violently with water.[5] In case of fire, poisonous

gases such as hydrogen chloride, nitrogen oxides, and carbon monoxide may be produced.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Accidental Release Measures
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Immediate Actions

Containment & Cleanup

Post-Cleanup

Spill Occurs

Evacuate the immediate area.

Ensure adequate ventilation.
(Work in a fume hood)

Remove all sources of ignition.

Cover the spill with a dry,
inert absorbent material
(e.g., sand, vermiculite).

Carefully collect the absorbed material
into a suitable, labeled, and

closable container for hazardous waste.

Do NOT use water for cleanup. Decontaminate the spill area
with a suitable solvent.

Dispose of hazardous waste
according to institutional and

local regulations.

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 2-Chloropyridine-4-carbonyl chloride.
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Handling and Storage
Handling: Handle only in a well-ventilated area, preferably in a chemical fume hood.[5] Avoid

contact with skin, eyes, and clothing. Do not breathe vapors or mists. Handle under an inert

atmosphere (e.g., nitrogen or argon).[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Keep

away from water and moisture. Store under an inert atmosphere.[5]

Exposure Controls and Personal Protection
Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

Eye/Face Protection
Safety goggles and a face

shield.
[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile), flame-retardant

lab coat, and closed-toe

shoes.

[3]

Respiratory Protection

Use a respirator with an

appropriate filter (e.g., type

ABEK (EN14387)) if working

outside a fume hood or if

ventilation is inadequate.

[3]

Source:[3]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions (cool, dry, inert

atmosphere). Moisture sensitive.[5]

Incompatible Materials: Water, strong acids, bases, and amines.[5]
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Hazardous Decomposition Products: Upon combustion or contact with water, may produce

hydrogen chloride gas, nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide

(CO2).[5]

This guide is intended as a summary of safety information. Always refer to the most current and

complete Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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